Cas no 1351634-57-5 (ethyl N-5-(phenylcarbamoyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate)

• Product Name: ethyl N-5-(phenylcarbamoyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate
• CAS No: 1351634-57-5
• MF: C₁₆H₁₈N₄O₃S
• MW: 346.404121875763
• CID: 6404250
• PubChem ID: 71788111
• Update Time: 2025-05-19

ethyl N-5-(phenylcarbamoyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-5-(phenylcarbamoyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate
• DHABIIPURWMXBS-UHFFFAOYSA-N
• ethyl N-[5-(phenylcarbamoyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate
• F6195-3444
• ethyl N-[5-(phenylcarbamoyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate
• ethyl (5-(phenylcarbamoyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbamate
• 1351634-57-5
• AKOS024537252
• VU0535774-1

• Inchi： 1S/C16H18N4O3S/c1-2-23-16(22)19-14-18-12-8-9-20(10-13(12)24-14)15(21)17-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H,17,21)(H,18,19,22)
• InChI Key： DHABIIPURWMXBS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=NC2CCN(C(=O)NC3=CC=CC=C3)CC=2S1

Computed Properties

• Exact Mass: 346.10996162g/mol
• Monoisotopic Mass: 346.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on ethyl N-5-(phenylcarbamoyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate

Professional Introduction to Ethyl N-5-(Phenylcarbamoyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS No. 1351634-57-5)

Ethyl N-5-(phenylcarbamoyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS No. 1351634-57-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a complex fused ring system that includes both thiazole and pyridine moieties. The presence of multiple functional groups, such as the phenylcarbamoyl moiety and ester functionality, makes it a versatile intermediate for the development of novel therapeutic agents.

The structural framework of Ethyl N-5-(phenylcarbamoyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcarbamate exhibits unique electronic and steric properties that are influenced by the conjugation between the thiazole and pyridine rings. This conjugation not only enhances the compound's stability but also imparts specific reactivity patterns that are exploited in synthetic chemistry. The phenylcarbamoyl group serves as a key pharmacophore, contributing to the compound's potential biological activity by interacting with target enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these compounds, derivatives of thiazolo[5,4-c]pyridine have shown promise in various preclinical studies due to their ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Ethyl N-5-(phenylcarbamoyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcarbamate, with its intricate structure and functional groups, represents a significant advancement in this area of research.

The synthesis of Ethyl N-5-(phenylcarbamoyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcarbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the phenylcarbamoyl group into the thiazolo[5,4-c]pyridine core is particularly critical and often involves nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological properties of Ethyl N-5-(phenylcarbamoyl)-4H,5H,6H,7H-13thiazo l o [ have been extensively studied in academic and industrial research settings. Preliminary in vitro assays have demonstrated that this compound exhibits inhibitory activity against several target enzymes relevant to human health conditions. For instance， it has shown potential as an inhibitor of carbonic anhydrase enzymes， which are implicated in conditions such as glaucoma and altitude sickness.

In addition to its enzymatic activity， Ethyl N has been investigated for its interaction with biological receptors. Studies suggest that the compound may modulate receptor activity in ways that could lead to therapeutic benefits for neurological disorders such as Alzheimer's disease. The unique structural features， including the conjugated system and the presence of multiple functional groups， contribute to its ability to bind selectively to these targets.

The development of novel drug candidates often involves extensive computational modeling and molecular dynamics simulations to predict binding affinities and interactions. In the case of Ethyl N ， these computational approaches have been instrumental in optimizing its structure for improved pharmacological activity. By fine-tuning key functional groups， researchers have been able to enhance the compound's binding affinity while minimizing off-target effects.

The safety profile of Ethyl N u s e > u s e > u s e > u s e > u s e > u s e > u s e > . . .